Cas no 914637-47-1 ([1,1,1,3,3,3-hexafluoro-2-(trifluoromethyl)propan-2-yl] 2-methylbutanoate)

[1,1,1,3,3,3-hexafluoro-2-(trifluoromethyl)propan-2-yl] 2-methylbutanoate structure
914637-47-1 structure
Product Name:[1,1,1,3,3,3-hexafluoro-2-(trifluoromethyl)propan-2-yl] 2-methylbutanoate
CAS No:914637-47-1
MF:C9H9F9O2
MW:320.152194738388
CID:1965179
PubChem ID:44717368
Update Time:2025-04-21

[1,1,1,3,3,3-hexafluoro-2-(trifluoromethyl)propan-2-yl] 2-methylbutanoate Chemical and Physical Properties

Names and Identifiers

    • [1,1,1,3,3,3-hexafluoro-2-(trifluoromethyl)propan-2-yl] 2-methylbutanoate
    • Nonafluoro-tert-butyl 2-methylbutyrate
    • CTK6C7466
    • MolPort-001-773-049
    • PC2894
    • AG-B-39969
    • 1,1,1,3,3,3-hexafluoro-2-(trifluoromethyl)propan-2-yl 2-methylbutanoate
    • SCHEMBL12110043
    • Butanoic acid, 2-methyl-, 2,2,2-trifluoro-1,1-bis(trifluoromethyl)ethyl ester
    • DTXSID10660159
    • 914637-47-1
    • RIDIMSPDBDWFDY-UHFFFAOYSA-N
    • Inchi: 1S/C9H9F9O2/c1-3-4(2)5(19)20-6(7(10,11)12,8(13,14)15)9(16,17)18/h4H,3H2,1-2H3
    • InChI Key: RIDIMSPDBDWFDY-UHFFFAOYSA-N
    • SMILES: FC(C(C(F)(F)F)(C(F)(F)F)OC(C(C)CC)=O)(F)F

Computed Properties

  • Exact Mass: 320.04588298Da
  • Monoisotopic Mass: 320.04588298Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 26.3Ų
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